Cas no 10273-89-9 (2-(o-Tolyl)pyridine)

• Product Name: 2-(o-Tolyl)pyridine
• CAS No: 10273-89-9
• MF: C₁₂H₁₁N
• MW: 169.222442865372
• MDL: MFCD06801884
• CID: 201640
• PubChem ID: 82510
• Update Time: 2025-11-07

2-(o-Tolyl)pyridine Chemical and Physical Properties

Names and Identifiers

• Pyridine,2-(2-methylphenyl)-
• 2-(o-tolyl)pyridine
• 2-o-tolylpyridine
• 2-(2'-methylphenyl)pyridine
• 2-(2-metylphenyl)pyridine
• 2-(2-pyridyl)toluene
• 2-(6-methylphenyl)pyridine
• Einecs 233-618-6
• Pyridine,2-o-tolyl-(6CI,7CI,8CI)
• 2-(2-Methylphenyl)pyridine
• 2-(2-Tolyl)pyridine
• 2-o-Tolyl-pyridine
• Pyridine, 2-(methylphenyl)-
• METHYLPHENYLPYRIDINE
• 2-tolylpyridine
• 2-ortho-tolylpyridine
• Pyridine,2-o-tolyl-
• 2-Methyl-1-(2-pyridyl)benzene
• Pyridine, 2-(2-methylphenyl)-
• GRTWYIODJKVPEV-UHFFFAOYSA-N
• BB 0222821
• AK00328106
• CS-0163057
• CRA4ZTF26W
• AS-59693
• DTXSID90145474
• 10273-89-9
• MFCD06801884
• AKOS004117414
• 2-Benzo[1,3]dioxol-5-yl-1H-benzimidazole-5-carboxylicacid
• NS00023174
• SCHEMBL39129
• Pyridine, 2-o-tolyl- (6CI,7CI,8CI)
• 2-(o-Tolyl)pyridine

• MDL： MFCD06801884
• Inchi： 1S/C12H11N/c1-10-6-2-3-7-11(10)12-8-4-5-9-13-12/h2-9H,1H3
• InChI Key： GRTWYIODJKVPEV-UHFFFAOYSA-N
• SMILES： N1C=CC=CC=1C1C=CC=CC=1C

Computed Properties

• Exact Mass: 169.08900
• Monoisotopic Mass: 169.089149355g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 155
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 12.9

Experimental Properties

• Density: 1.030±0.06 g/cm3 (20 ºC 760 Torr),
• Boiling Point: 150 ºC (22 Torr)
• Flash Point: 109.2±11.4 ºC,
• Refractive Index: 1.5992 (589.3 nm 20 ºC)
• Solubility: Slightly soluble (1.5 g/l) (25 º C),
• PSA: 12.89000
• LogP: 3.05700

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Phenylpyridines

Additional information on 2-(o-Tolyl)pyridine

Market Research and Analysis Report on 2-(o-Tolyl)pyridine (10273-89-9)

2-(o-Tolyl)pyridine, identified by the CAS registry number 10273-89-9, is a significant compound in the field of chemical biology and pharmaceutical research. This report provides an in-depth analysis of the current market landscape, research advancements, and future prospects for this compound.

The compound 2-(o-Tolyl)pyridine has garnered attention due to its unique chemical properties and potential applications in drug discovery and material science. Recent studies have highlighted its role as a building block in the synthesis of bioactive molecules, particularly in the development of novel therapeutic agents targeting various diseases, including cancer and neurodegenerative disorders.

Market demand for 2-(o-Tolyl)pyridine is driven by its increasing use in academic research and industrial applications. The global supply chain for this compound is well-established, with several key suppliers operating across North America, Europe, and Asia-Pacific regions. These suppliers cater to both small-scale research laboratories and large pharmaceutical companies, ensuring a steady flow of high-quality products to meet diverse customer needs.

From a research perspective, recent advancements have focused on optimizing the synthesis of 2-(o-Tolyl)pyridine to enhance yield and reduce production costs. Innovations in catalytic processes and green chemistry techniques have further bolstered its feasibility as a scalable raw material for large-scale manufacturing. Additionally, collaborative efforts between academia and industry have accelerated the translation of laboratory findings into commercial products, fostering rapid market growth.

The global procurement demand for 10273-89-9 is influenced by several factors, including rising R&D investments in the pharmaceutical sector, increasing adoption of pyridine derivatives in advanced materials, and stringent regulatory requirements for chemical safety and environmental sustainability. To address these challenges, suppliers are increasingly adopting quality control measures and eco-friendly production practices to maintain compliance with international standards.

In conclusion, 2-(o-Tolyl)pyridine (10273-89-9) occupies a pivotal position in the chemical biology and pharmaceutical industries due to its versatile applications and promising research outcomes. As the market continues to evolve, stakeholders are expected to leverage emerging technologies and strategic partnerships to capitalize on growth opportunities while addressing potential challenges associated with supply chain management and regulatory compliance. This report underscores the importance of staying abreast of the latest developments in this dynamic field to make informed business decisions.